Cas no 1261949-32-9 (5-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid)

• Product Name: 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid
• CAS No: 1261949-32-9
• MF: C₁₅H₁₂FNO₄
• MW: 289.258487701416
• CID: 2765448
• PubChem ID: 53224383
• Update Time: 2025-04-21

5-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-[4-(ETHOXYCARBONYL)-3-FLUOROPHENYL]NICOTINIC ACID
• 1261949-32-9
• DTXSID60688308
• 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]pyridine-3-carboxylic acid
• MFCD18318452
• 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid, 95%
• 5-[4-(Ethoxycarbonyl)-3-fluorophenyl]nicotinic acid

• Inchi： 1S/C15H12FNO4/c1-2-21-15(20)12-4-3-9(6-13(12)16)10-5-11(14(18)19)8-17-7-10/h3-8H,2H2,1H3,(H,18,19)
• InChI Key： YHGNDLSRHCLJNF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(=O)OCC)C1C=NC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 289.07503603Da
• Monoisotopic Mass: 289.07503603Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 76.5Ų